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Here is the basic chemical and biological data for Invopressin, which is essential for any troubleshooting

context.

Biological Activity: Invopressin is identified as a vasopressin V1A receptor partial agonist with a
reported EC50 of 1.0 nM [1].

Chemical Properties: | Property | Detail | | :--- | :--- | | Molecular Weight | 2413.78 [1] | | Formula |
C110H161N31O27S2 [1] | | CAS Number | 1488411-60-4 [1] |

Storage Information: | Form | Temperature | Duration | | :--- | :--- | :--- | | Powder | -20°C | 3 years [1]
| | Powder | 4°C | 2 years [1] | | In solvent | -80°C | 6 months [1] | | In solvent | -20°C | 1 month [1] |

A key study on the vasopressin V1A receptor (the target of Invopressin) outlines a critical signaling pathway

relevant to its function. The diagram below illustrates this pathway, which mediates cell proliferation in A7r5

rat vascular smooth muscle cells, as described in research [2].

V1A Receptor Proliferation Pathway
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Troubleshooting Guide: Common Experimental
Challenges

This guide follows a logical structure to diagnose and resolve common issues [3].

Problem Area Possible Cause Investigation & Resolution Steps

| Low Biological Activity | Incorrect storage or reconstitution; compound degradation. | 1. Verify Storage:

Confirm powder and solution have been stored at recommended temperatures and durations [1]. 2. Check

Reconstitution: Ensure correct solvent and procedure were used. | | High Background Noise in Assays |

Non-specific binding or insufficient washing. | 1. Optimize Blocking: Increase concentration or duration of

blocking agent. 2. Increase Wash Stringency: Add mild detergents or increase wash cycles. | | Inconsistent

Cell Proliferation Results | Variable receptor expression; serum factors in media. | 1. Standardize Cell

Passage: Use cells within a consistent passage range. 2. Use Serum-Free Conditions: Starve cells before

and during assay to minimize interference [2]. | | Poor Signal in ELISA/Western Blot | Inefficient cell lysis

or antibody incubation. | 1. Validate Lysis: Check protocol for complete cell disruption. 2. Antibody

Titration: Perform a checkerboard assay to optimize primary and secondary antibody concentrations. |

Frequently Asked Questions (FAQs)

Q1: What is the primary target and mechanism of action of Invopressin? A1: Invopressin is a partial

agonist of the vasopressin V1A receptor. It activates this G-protein coupled receptor to trigger downstream

signaling pathways, such as the GRK2-EGFR-ERK1/2 pathway, which can lead to cellular responses like

proliferation [1] [2].

Q2: What are the critical parameters for handling Invopressin to ensure stability? A2: The stability of

Invopressin is highly dependent on storage conditions. The powder should be stored at -20°C, and once

reconstituted in solvent, aliquots should be stored at -80°C for long-term use (up to 6 months) or at -20°C for

short-term use (1 month). Repeated freeze-thaw cycles should be avoided [1].

Q3: Which signaling pathways should I investigate when studying Invopressin's effects? A3: Research

indicates that the V1A receptor can signal through different pathways. For acute effects, it may involve
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Protein Kinase C (PKC). For proliferative effects, the pathway involving G protein-coupled receptor kinase 2

(GRK2), transactivation of the Epidermal Growth Factor Receptor (EGFR), and subsequent phosphorylation

of ERK1/2 is critical [2].

Key Experimental Protocols & Methodologies

While full protocols are not available in the search results, here are the core methodologies based on the cited

research on V1A receptor-mediated proliferation in A7r5 cells [2].

Cell Proliferation Assay (MTT Assay): Treat A7r5 cells with Invopressin over a range of

concentrations and time points. Use specific V1A (e.g., SR45059) and V2 (e.g., lixivaptan) receptor

antagonists to confirm the receptor mediating the effect. Add MTT reagent, incubate to allow formazan

crystal formation, solubilize the crystals, and measure the absorbance to quantify viable cells [2].

Western Blot for ERK1/2 Phosphorylation: Serum-starve A7r5 cells to minimize background

signaling. Stimulate cells with Invopressin. Lyse cells, separate proteins by SDS-PAGE, and transfer

to a membrane. Probe the membrane with antibodies against phosphorylated ERK1/2 and total

ERK1/2 as a loading control [2].

Pathway Inhibition Studies: To confirm the role of the GRK2-EGFR-ERK1/2 pathway, pre-treat cells

with specific pharmacological inhibitors targeting GRK2 or EGFR prior to stimulation with

Invopressin. Alternatively, use shRNA to knock down GRK2 expression. Then, measure cell

proliferation or ERK1/2 phosphorylation as described above [2].

A Path Forward for Deeper Information

The information available publicly is limited. To build a truly robust technical support center, I suggest you:

Consult Primary Literature: Perform a deep search on academic databases like PubMed using

keywords "Invopressin," "V1A receptor partial agonist," and "cell-based assays."
Contact Suppliers Directly: Reach out to the manufacturer (e.g., AbMole) [1] for detailed product-

specific protocols, certificates of analysis (COA), and material safety data sheets (MSDS).
Refine Your Search: Use more specific queries related to your experiment, such as "Invopressin
EC50 determination protocol" or "V1A receptor binding assay troubleshooting."
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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